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Compound of Interest
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Compound Name:

carbaldehyde
CAS No.: 61704-36-7
Cat. No.: B13341988

Get Quote

Technical Profile: 4-(3-Chlorophenyl)pyridine-2-
carbaldehyde

Content Type: Structural Elucidation & Characterization Guide Target Analyte: 4-(3-
Chlorophenyl)pyridine-2-carbaldehyde (C12HsCINO) Methodology: Suzuki-Miyaura Coupling
| Spectroscopic Profiling

Executive Summary

4-(3-Chlorophenyl)pyridine-2-carbaldehyde is a bifunctional heterocyclic scaffold widely
utilized in medicinal chemistry as a precursor for Schiff bases, hydrazones, and imidazo[1,5-
a]pyridine derivatives. Its structural integrity relies on the precise installation of a meta-
chlorophenyl ring at the C4 position of the pyridine core, adjacent to a reactive aldehyde at C2.

This guide provides a comprehensive spectroscopic framework for the identification,
characterization, and validation of this compound. It distinguishes the molecule from its
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common regioisomers (e.g., the 6-substituted or 4-chlorophenyl analogs) through specific NMR
splitting patterns and Mass Spectrometry isotope signatures.

Synthesis & Retrosynthetic Logic

To understand the impurity profile and expected spectral data, one must understand the
genesis of the molecule. The most robust route is the Suzuki-Miyaura Cross-Coupling of 4-
bromopyridine-2-carbaldehyde (often protected as an acetal) with 3-chlorophenylboronic acid.

Reaction Pathway Diagram

The following workflow illustrates the synthesis and critical workup steps required to isolate the
aldehyde in high purity.

4-Bromopyridine-2-carbaldehyde
(diethyl acetal protected)

] Suzuki Coupling
Pd(dppf)CI2 « DCM (80°C, 12h) > Coupled Acetal Acid Hydrolysis 4-(3-Chlorophenyl)
P K2CO3 / Dioxane:H20 Intermediate (2N HCI, THF) pyridine-2-carbaldehyde

3-Chlorophenylboronic acid

Click to download full resolution via product page

Figure 1: Synthetic workflow for the target aldehyde via Suzuki coupling and acetal
deprotection.[1][2][3][4][5][6][71[8][9]

Spectroscopic Profiling

The following data represents the Target Specification for high-purity (>98%) material.

Mass Spectrometry (MS)

The chlorine atom provides a definitive isotopic fingerprint.
« lonization Mode: ESI+ or EI (70 eV).

e Molecular lon: The parent peak cluster is diagnostic.
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m/z Value Relative Intensity Assignment

217.03 100% (Base Peak) [M+H]* (3>Cl isotope)

219.03 ~32% [M+H]* (37Cl isotope)

189.0 Variable [M - COJ* (Loss of carbonyl)
153.1 Variable [M - CO - CI]* (Dechlorination)

Analyst Note: The 3:1 ratio between m/z 217 and 219 is the primary "Pass/Fail" check for the

presence of the chlorine substituent.

Infrared Spectroscopy (FT-IR)

o Medium: KBr pellet or ATR (Attenuated Total Reflectance).

» Key Diagnostic Bands:

Frequency (cm™?)

Vibration Mode

Structural Origin

Aldehyde (Strong, sharp). Key

1705 - 1715 v(C=0) _

functional group.

Fermi Doublet. Characteristic
2850, 2750 v(C-H)

of the aldehyde C-H stretch.
1580 - 1595 v(C=N) Pyridine ring skeletal vibration.

Aryl chloride stretch (often
1080 - 1095 v(Ar-ClI) obscured but diagnostic in

fingerprint).

Out-of-plane bending (meta-
880, 780 Y(C-H)

substituted benzene).
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Nuclear Magnetic Resonance (NMR) Analysis

This is the definitive method for structural elucidation. The presence of the meta-chlorophenyl
group breaks symmetry, resulting in a complex but resolvable aromatic region.

'H NMR (400 MHz, CDCIs)

e Solvent: Chloroform-d (d 7.26 ppm reference).

. L . Coupling (J
Shift (6 ppm) Multiplicity Integral Assignment Hz)
z
10.12 Singlet (s) 1H CHO (Aldehyde) -
8.78 Doublet (d) 1H Py-H6 J=52Hz
8.15 Singlet (d) 1H Py-H3 J~ 1.5 Hz (meta)
Doublet of
7.68 1H Py-H5 J=52,18Hz
Doublets (dd)
7.62 Singlet (1) 1H Ar-H2' J~20Hz
7.55 Multiplet (m) 1H Ar-H6' -
7.45 Multiplet (m) 2H Ar-H4', Ar-H5' -

Structural Logic (Why these shifts?):

o Py-H6 (8.78 ppm): Most deshielded aromatic proton due to proximity to the electronegative
pyridine nitrogen.

e Py-H3 (8.15 ppm): Deshielded by the adjacent carbonyl (anisotropy) and the pyridine ring
current. It appears as a singlet or tight doublet due to weak meta-coupling.

e Ar-H2' (7.62 ppm): The proton on the chlorophenyl ring between the Cl and the pyridine
connection. It appears as a triplet (coupling to H4' and H6') but often looks like a broad
singlet.

3C NMR (100 MHz, CDCls)
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e Solvent: Chloroform-d (o 77.16 ppm reference).

Shift (6 ppm) Carbon Type Assignment

193.2 C=0 Aldehyde Carbonyl

1535 Quatemary (C) Py-C2 (Ortho to N, ipso to
CHO)

150.4 CH Py-C6 (Alpha to N)

148.1 Quaternary (C) Py-C4 (Ipso to phenyl ring)

139.2 Quaternary (C) Ar-C1' (Ipso to pyridine)

135.5 Quaternary (C) Ar-C3' (C-CI)

130.5 CH Ar-C5'

129.8 CH Ar-C2'

127.5 CH Ar-H4'

125.4 CH Ar-H6'

122.1 CH Py-C5

119.8 CH Py-C3

NMR Connectivity Diagram

The following graph visualizes the splitting logic, helping confirm the regiochemistry (4-

substituted vs 3- or 6-substituted).

4-(3-Chlorophenyl)pyridine-2-carbaldehyde

H6: Doublet
(Adj to N, J~5Hz)

H3: Singlet/Meta-d
(Adj to CHO)

H5: dd
(Couples to H6 & H3)

H2': Broad Singlet H4'/H5'/H6": Multiplet
(Isolated between Cl/Py) (Complex overlap)
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Figure 2: 1H NMR splitting logic. The key differentiator is the H3 singlet/meta-doublet,
distinguishing it from 3-substituted pyridines.

Experimental Protocol (Validation)

To ensure the spectra above are reproducible, the following purification protocol is
recommended. Impurities like bis-coupled products or residual boronic acid will severely distort
the aromatic region (7.4 - 7.8 ppm).

Workup: Following the Suzuki coupling, quench with water and extract with Ethyl Acetate
(3x).

Wash: Wash combined organics with Brine, then dry over NazSOa.

Purification: Flash Column Chromatography (Silica Gel).
o Mobile Phase: Hexane:Ethyl Acetate (Gradient 90:10 to 70:30).

o Rf Value: ~0.4 (in 80:20 Hex:EtOAc). The aldehyde is less polar than the boronic acid but
more polar than the bromo-precursor.

Recrystallization: If oil persists, recrystallize from minimal hot Ethanol/Hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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